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Compound of Interest

Compound Name: 3-Nitro-L-phenylalanine

Cat. No.: B556584

Solubility Profile of 3-Nitro-L-phenylalanine: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
Nitro-L-phenylalanine in common laboratory solvents. Due to the limited availability of specific
guantitative solubility data in public literature, this document focuses on providing a robust
framework for determining the solubility profile through established experimental protocols.

Physicochemical Properties

A summary of the available physicochemical properties for 3-Nitro-L-phenylalanine and its
parent compound, L-phenylalanine, is presented in Table 1. This information is crucial for
understanding the general solubility behavior and for designing experiments.
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Property 3-Nitro-L-phenylalanine L-Phenylalanine
CAS Number 19883-74-0[1][2] 63-91-2
Molecular Formula C9H10N204[1][2] C9H11NO2
Molecular Weight 210.19 g/mol [1][2] 165.19 g/mol
] ] 230-240°C (decomposes) (for Decomposes at 271-273°C (for

Melting Point

DL form)[3] DL-form)[4]

] ) ) Odorless white crystalline
Appearance White to off-white solid[3]
powder[4]

Qualitative Solubility in Water Not explicitly stated Soluble[4]
Qualitative Solubility in Ethanol ~ Not explicitly stated Insoluble[4]

Qualitative Solubility in

Not explicitly stated

Very slightly soluble[4]

Methanol
Qualitative Solubility in Ether Not explicitly stated Insoluble[4]
Qualitative Solubility in o

Not explicitly stated Insoluble[4]

Benzene

Experimental Protocols for Solubility Determination

Two common methods for determining the solubility of a compound like 3-Nitro-L-

phenylalanine are the qualitative method for a rapid assessment and the gravimetric method

for quantitative measurement.

Qualitative Solubility Assessment

This method provides a rapid preliminary understanding of the solubility of 3-Nitro-L-

phenylalanine in various solvents.

Principle: The solubility is visually assessed by observing whether the solute dissolves in a

given solvent to form a clear solution or if the solution remains cloudy or contains undissolved

particles.[5]
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Materials:

e 3-Nitro-L-phenylalanine

o A selection of common laboratory solvents (e.g., deionized water, ethanol, methanol, DMSO,
DMF, acetone)

o Test tubes and test tube rack

o \ortex mixer

e Spatula

Procedure:

Add approximately 2-3 mg of 3-Nitro-L-phenylalanine to a clean, dry test tube.

Add 1 mL of the selected solvent to the test tube.

Vigorously mix the contents using a vortex mixer for 1-2 minutes.

Allow the test tube to stand for 5-10 minutes and observe the solution.

Record the observation as:

o Soluble: A clear solution is formed with no visible particles.
o Partially Soluble: The solution is cloudy, or some undissolved particles remain.

o Insoluble: The compound does not dissolve, and the majority of it settles at the bottom of
the test tube.

¢ Repeat the procedure for each solvent of interest.

Quantitative Solubility Determination by the Gravimetric
Method

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b556584?utm_src=pdf-body
https://www.benchchem.com/product/b556584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This method provides a precise measurement of the solubility of 3-Nitro-L-phenylalanine in a
specific solvent at a given temperature.

Principle: A supersaturated solution is prepared and allowed to reach equilibrium. The
concentration of the solute in the saturated supernatant is then determined by evaporating the
solvent and weighing the residue.[6]

Materials:

e 3-Nitro-L-phenylalanine

» Selected solvent

 Isothermal shaker or water bath

o Centrifuge

e Analytical balance

» Vials or Eppendorf tubes

o Micropipettes

e Drying oven or vacuum desiccator
Procedure:

e Add an excess amount of 3-Nitro-L-phenylalanine to a vial containing a known volume
(e.g., 2 mL) of the chosen solvent. The amount should be sufficient to ensure a solid phase
remains after equilibration.

o Seal the vial and place it in an isothermal shaker or water bath set to the desired
temperature (e.g., 25°C).

o Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure that the solution reaches
equilibrium.

 After equilibration, centrifuge the vial to separate the undissolved solid from the supernatant.
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o Carefully withdraw a known volume (e.g., 1 mL) of the clear supernatant using a micropipette
and transfer it to a pre-weighed, clean, and dry vial.

» Record the exact mass of the empty vial and the vial with the supernatant.

» Evaporate the solvent from the vial in a drying oven or vacuum desiccator until a constant
weight of the residue is achieved.

e Weigh the vial containing the dry residue.
o Calculate the solubility using the following formula:
Solubility (g/L) = (Mass of residue (g) / Volume of supernatant (L))

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative determination of
solubility using the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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